BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 2-(2-Bromophenyl)propan-2-ol:
A Procedural Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(2-Bromophenyl)propan-2-ol
CAS No.: 7073-69-0
Cat. No.: B1267433
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-(2-Bromophenyl)propan-2-ol (CAS Number: 7073-69-0), a compound
often used in organic synthesis.

Immediate Safety and Hazard Information

2-(2-Bromophenyl)propan-2-ol is a solid substance that is classified as acutely toxic if
swallowed.[1] It is crucial to handle this chemical with appropriate personal protective
equipment (PPE) and to be aware of its potential hazards.

Hazard Classifications:
¢ Acute Toxicity (Oral): Category 3[1]
e GHS Pictogram: GHSO06 (Skull and Crossbones)[1]

» Signal Word: Danger[1]
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Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[1]

e P405: Store locked up.[1][2]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][2]

Quantitative Data Summary

Property Value Reference
CAS Number 7073-69-0 [1103114]
Molecular Formula CoH11BroO [1]
Molecular Weight 215.09 g/mol [1]
Appearance Solid [1]

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds
Storage Class ]

or compounds which cause

chronic effects

[1]

WGK 3 (highly hazardous for

WGK (Water Hazard Class)
water)

[1]

Step-by-Step Disposal Protocol

The proper disposal of 2-(2-Bromophenyl)propan-2-ol and its containers must be conducted

iIn a manner that minimizes risk to personnel and the environment. Adherence to institutional

and local regulations is mandatory.

1. Personal Protective Equipment (PPE):

© 2026 BenchChem. All rights reserved. 2/5

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.echemi.com/sds/2-4-bromophenylpropan-2-ol-pd180727107709.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.echemi.com/sds/2-4-bromophenylpropan-2-ol-pd180727107709.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81240117.htm
https://www.achemblock.com/d-2711-2-2-bromophenyl-propan-2-ol.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.benchchem.com/product/b1267433/docs?utm_src=pdf-body#safe-disposal-of-2-2-bromophenyl-propan-2-ol-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use and disposed of properly after handling.

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

Respiratory Protection: If working in an area with poor ventilation or where dust may be
generated, use a NIOSH-approved respirator.

. Waste Collection:

Unused Product: Collect surplus and non-recyclable 2-(2-Bromophenyl)propan-2-ol in a
designated, properly labeled, and sealed container for chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such
as absorbent pads, gloves, and weighing papers, should be considered hazardous waste
and collected in the same manner.

Empty Containers: Dispose of empty containers as unused product, as they may retain
hazardous residues.[5]

. Spill Management:

Minor Spills: In case of a small spill, avoid generating dust.[5] Carefully sweep up the solid
material and place it in a suitable, closed container for disposal.[5]

Major Spills: Evacuate the area and prevent entry. Ensure adequate ventilation.[5] Contact
your institution's environmental health and safety (EHS) department for guidance on cleanup
and disposal.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]
. Final Disposal:

Licensed Disposal Company: The collected waste must be disposed of through a licensed
professional waste disposal service.[5] Do not attempt to dispose of this chemical in
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standard laboratory trash or down the drain.

¢ Incineration: A common method for the disposal of this type of chemical waste is to burn it in
a chemical incinerator equipped with an afterburner and scrubber.[5] This should only be
performed by a licensed facility.

* Regulatory Compliance: All disposal activities must be in strict accordance with local,
regional, and national regulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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